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Introduction

Brevicompanine B is a diketopiperazine-related metabolite, a class of natural products known
for their structural complexity and diverse biological activities. First isolated from the fungus
Penicillium brevicompactum, it has also been identified in Aspergillus species.[1] This technical
guide provides a comprehensive overview of the physical, chemical, and biological properties
of Brevicompanine B, with a focus on its quantitative data, experimental methodologies, and
known mechanisms of action.

Physical and Chemical Properties

Brevicompanine B presents as white crystals with a purity of over 95% as determined by
HPLC.[2] It is a relatively stable molecule under standard laboratory conditions, though long-
term storage at -20°C is recommended.[1][2] The compound's solubility profile indicates it is
soluble in organic solvents such as ethanol, methanol, dimethylformamide (DMF), and dimethyl
sulfoxide (DMSO), but has poor solubility in water.[1][2]

Table 1: Physicochemical Properties of Brevicompanine
B
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Property Value Source
Molecular Formula C22H29N302 [1112][3]
Molecular Weight 367.5 g/mol [11[2][3]
CAS Number 215121-47-4 [1]
Appearance White crystals [2]
Purity >95% by HPLC [1][2]

Long-Term Storage

-20°C

[1](2]

Solubility

Soluble in ethanol, methanol,
DMF, DMSO; Poor water
solubility

[1](2]

IUPAC Name

(1S,4R,7S,9R)-9-(2-methylbut-
3-en-2-yl)-4-(2-
methylpropyl)-2,5,16-
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Experimental Protocols

The isolation and structural elucidation of Brevicompanine B have been described in the
scientific literature. While the full, detailed experimental protocols from the original publications
were not accessible for this review, the general methodologies are summarized below based
on available information.

Isolation and Purification

Brevicompanine B is typically isolated from the culture filtrate of Penicillium brevicompactum
or Aspergillus janus. The general workflow for its isolation is as follows:
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Fig. 1: General workflow for the isolation and purification of Brevicompanine B.
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Structural Elucidation

The chemical structure of Brevicompanine B was established using a combination of
spectroscopic technigues.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
mass and molecular formula of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (*H and 13C) and two-
dimensional (COSY, HSQC, HMBC) NMR experiments are employed to elucidate the
complex polycyclic structure and determine the connectivity of atoms within the molecule.

Biological Activity and Mechanism of Action

Brevicompanine B has demonstrated notable biological activities, particularly in the areas of
plant growth regulation and antiplasmodial effects. It is reported to be devoid of general
antifungal or antibacterial activity.[1][2]

Plant Growth Regulation

Brevicompanine B exhibits significant plant growth regulatory properties. Studies on the
model plant Arabidopsis thaliana have revealed that it can inhibit primary root growth. This
effect is mediated through the transcriptional misregulation of core components of the plant's
circadian clock.

The proposed mechanism involves the repression of the expression of two central clock genes,
LATE ELONGATED HYPOCOTYL (LHY) and CIRCADIAN CLOCK ASSOCIATED 1 (CCA1).
This disruption of the circadian rhythm, in turn, affects downstream processes, including root
elongation.
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Fig. 2: Proposed mechanism of Brevicompanine B's effect on plant root growth.

Antiplasmodial Activity

Brevicompanine B has shown activity against the malaria parasite, Plasmodium falciparum.
While the precise mechanism of its antiplasmodial action is not yet fully elucidated, its activity
has been quantified.

Table 2: Biological Activity of Brevi ine B

Activity Organism/Assay IC50 Source
] ] Plasmodium
Antiplasmodial ) 35 pg/mL [1]
falciparum 3D7
Plant Growth Arabidopsis thaliana )
_ Effective at 100 uM
Regulation root growth
Conclusion
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Brevicompanine B is a fascinating natural product with a unique chemical structure and
distinct biological activities. Its ability to modulate the plant circadian clock makes it a valuable
tool for botanical research. Furthermore, its antiplasmodial properties, though modest, may
serve as a starting point for the development of new antimalarial agents. Further research is
warranted to fully elucidate its mechanisms of action and explore its potential applications in
both agriculture and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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